Cas no 71597-77-8 (Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-)

Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)- structure
71597-77-8 structure
Product Name:Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-
CAS No:71597-77-8
MF:C22H15NO2
MW:325.360005617142
CID:1750563
Update Time:2024-11-27

Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-
    • Inchi: 1S/C22H15NO2/c23-15-16-11-13-19(14-12-16)22(25)20(17-7-3-1-4-8-17)21(24)18-9-5-2-6-10-18/h1-14,20H
    • InChI Key: FNDZCHYUGBZGTD-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(C(=O)C(C2=CC=CC=C2)C(=O)C2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 325.11035

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Melting Point: 141-142 °C(Solv: methanol (67-56-1))
  • Boiling Point: 542.0±45.0 °C(Predicted)
  • PSA: 57.93
  • pka: 6.75±0.27(Predicted)
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